AMMONIUM SULFOBETAINE-2, TECH., 90 AMMONIUM SULFOBETAINE-2, TECH., 90
Brand Name: Vulcanchem
CAS No.: 103683-19-8
VCID: VC20739746
InChI: InChI=1S/C27H56N2O4S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-29(3,4)25-23-28(27(2)30)22-21-26-34(31,32)33/h5-26H2,1-4H3
SMILES: CCCCCCCCCCCCCCCCCC[N+](C)(C)CCN(CCCS(=O)(=O)[O-])C(=O)C
Molecular Formula: C27H56N2O4S
Molecular Weight: 504.8 g/mol

AMMONIUM SULFOBETAINE-2, TECH., 90

CAS No.: 103683-19-8

VCID: VC20739746

Molecular Formula: C27H56N2O4S

Molecular Weight: 504.8 g/mol

* For research use only. Not for human or veterinary use.

AMMONIUM SULFOBETAINE-2, TECH., 90 - 103683-19-8

CAS No. 103683-19-8
Product Name AMMONIUM SULFOBETAINE-2, TECH., 90
Molecular Formula C27H56N2O4S
Molecular Weight 504.8 g/mol
IUPAC Name 3-[acetyl-[2-[dimethyl(octadecyl)azaniumyl]ethyl]amino]propane-1-sulfonate
Standard InChI InChI=1S/C27H56N2O4S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-29(3,4)25-23-28(27(2)30)22-21-26-34(31,32)33/h5-26H2,1-4H3
Standard InChIKey RHUVRHBLSZCMHE-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCC[N+](C)(C)CCN(CCCS(=O)(=O)[O-])C(=O)C
Canonical SMILES CCCCCCCCCCCCCCCCCC[N+](C)(C)CCN(CCCS(=O)(=O)[O-])C(=O)C
PubChem Compound 2724494
Last Modified Jul 17 2023

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